N-[5-[2-(2,3-dimethylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-2,4-dimethoxybenzamide

• IUPAC Name: N-[5-[2-(2,3-dimethylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-2,4-dimethoxybenzamide
• InChI: InChI=1S/C21H22N4O4S2/c1-12-6-5-7-16(13(12)2)22-18(26)11-30-21-25-24-20(31-21)23-19(27)15-9-8-14(28-3)10-17(15)29-4/h5-10H,11H2,1-4H3,(H,22,26)(H,23,24,27)
• InChI Key: CLWKUCCDLTUDTO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CSC2=NN=C(S2)NC(=O)C3=C(C=C(C=C3)OC)OC)C
• Molecular Formula: C21H22N4O4S2
• Molecular Weight: 458.6 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and structural features. It has an aniline group (a benzene ring with an attached amino group), a thiadiazole ring (a five-membered ring with two nitrogen atoms, two carbon atoms, and one sulfur atom), and a sulfanyl group (an R-SH group where R is the rest of the molecule). The presence of these groups suggests that this compound could have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. For example, the aniline group could be introduced via a reaction with a suitable amine, the thiadiazole ring could be formed via a cyclization reaction, and the sulfanyl group could be introduced via a reaction with a suitable sulfur-containing reagent.

Molecular Structure Analysis

The molecular structure of this compound, as implied by its name, is likely quite complex. The presence of multiple rings and functional groups means that the molecule may have a rigid and possibly planar structure. The electron-donating properties of the aniline and sulfanyl groups and the electron-withdrawing properties of the thiadiazole ring could result in interesting electronic properties.

Scientific Research Applications

Anticancer Activity

Diazines, including pyrimidines, have been extensively studied for their anticancer properties. This compound may act as a potential antitumor agent by interfering with cancer cell growth, proliferation, or signaling pathways. .

Future Directions

The study of complex organic molecules like this one is a vibrant field of research, with potential applications in areas like medicinal chemistry, materials science, and chemical biology. Future research could involve studying the synthesis, properties, and potential applications of this compound.